N-[4-(4-methyl-1-piperidinyl)phenyl]-2-phenoxyacetamide

• IUPAC Name: N-[4-(4-methylpiperidin-1-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C20H24N2O2/c1-16-11-13-22(14-12-16)18-9-7-17(8-10-18)21-20(23)15-24-19-5-3-2-4-6-19/h2-10,16H,11-15H2,1H3,(H,21,23)
• InChI Key: FFOWJSDIVHPUSM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

Synthesis Analysis

The synthesis of N-substituted derivatives of acetamide, bearing the piperidine moiety, involves multiple steps, including the reaction of benzenesulfonyl chloride with 1-aminopiperidine under controlled conditions, followed by substitution reactions with different electrophiles. This process results in a series of derivatives that have been characterized through IR, EIMS, and ^1H-NMR spectral data, demonstrating a versatile approach to modifying the chemical structure for potential biological activities (Khalid et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through various techniques, including X-ray crystallography and spectral analysis. For instance, the molecular structure of (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl)acrylate reveals a complex arrangement stabilized by hydrogen bonding and C-H…π interactions, showcasing the intricate structural features that contribute to the compound's potential biological activities (Khan et al., 2013).

Chemical Reactions and Properties

N-[4-(4-Methyl-1-piperidinyl)phenyl]-2-phenoxyacetamide and its derivatives participate in various chemical reactions, leading to the formation of biologically active compounds. These reactions include acetylation, esterification, and cyclization, which are essential for exploring the therapeutic potential of these compounds. The structural modifications introduced through these reactions are critical for the compound's interaction with biological targets (Zhong-cheng & Wan-yin, 2002).